Cas no 2171262-71-6 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid
• CAS No: 2171262-71-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6518469
• PubChem ID: 165544231
• Update Time: 2025-08-03

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid
• EN300-1514365
• 2171262-71-6
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2,2-dimethylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(2)21(22(28)26-14-25(3,4)23(29)30)27-24(31)32-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,13-14H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m0/s1
• InChI Key： LBEJNYRYZHJYQS-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic Acid: A Comprehensive Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid, with CAS No 2171262-71-6, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a branched amino acid moiety. Its unique properties make it a valuable tool in peptide synthesis, drug discovery, and other advanced chemical applications.

The structure of this compound is characterized by the presence of an Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a critical role in controlling the reactivity of amino groups during solid-phase synthesis, ensuring precise control over the formation of peptide bonds. The (S)-configuration at the second carbon of the butanamide chain introduces chirality into the molecule, which is essential for its biological activity and selectivity. Additionally, the 2,2-dimethylpropanoic acid moiety contributes to the molecule's stability and solubility properties.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have utilized its unique structural features to design bioactive molecules with enhanced pharmacokinetic profiles. For instance, the Fmoc group has been employed as a temporary protecting group in the synthesis of complex peptides, enabling the construction of highly specific biotherapeutics. Furthermore, the chiral center in this compound has been leveraged to investigate enantioselective catalysis and asymmetric synthesis methodologies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereoselective alkylation reactions. The use of chiral auxiliaries and catalysts has been instrumental in achieving high enantiomeric excess during its preparation. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of this process, making it more accessible for large-scale production.

The applications of this compound extend beyond traditional chemical synthesis. It has been utilized as a building block in the construction of peptidomimetics and macrocyclic compounds, which are promising candidates for drug discovery. Moreover, its structural versatility has enabled its use in materials science, particularly in the development of self-assembling peptides and nanomaterials with tailored properties.

From an analytical perspective, this compound presents unique challenges due to its complex structure and stereochemistry. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to characterize its purity and stereochemical integrity. Recent advancements in computational chemistry have also facilitated the modeling and prediction of its physical properties, aiding in its optimization for various applications.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2,2-dimethylpropanoic acid is a multifaceted compound with significant potential across diverse scientific domains. Its intricate structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation.